Cas no 112173-48-5 (Angiogenin Fragment)

• Product Name: Angiogenin Fragment
• CAS No: 112173-48-5
• MF: C₈₃H₁₃₂N₂₆O₂₄
• MW: 1878.09599781036
• MDL: MFCD00133087
• CID: 129562
• PubChem ID: 102602003
• Update Time: 2025-10-12

Angiogenin Fragment Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a-aspartyl-L-glutaminyl-L-seryl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-arginyl-(9CI)
• Glu-Asn-Gly-Leu-Pro-Val-His-Leu-Asp-Gln-Ser-Ile-Phe-Arg-Arg-Pro
• Angiogenin (108-123)
• Angiogenin Fragment (108-123)
• H-GLU-ASN-GLY-LEU-PRO-VAL-HIS-LEU-ASP-GLN-SER-ILE-PHE-ARG-ARG-PRO-OH
• L-Proline, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a-...
• L-Proline, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a-aspartyl-L-glutaminyl-L-seryl-L
• ANGIOGENIN FRAGMENT 108-123
• Angiogenin (108-123) H-Glu-Asn-Gly-Leu-Pro-Val-His-Leu-Asp-Gln-Ser-Ile-Phe-Arg-Arg-Pro-OH
• L-Proline, L-α-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-α-aspartyl-L-glutaminyl-L-seryl-L-isoleucyl-L-phenylalanyl-L-arginyl-L-arginyl- (9CI)
• ENGLPVHLDQSIFRRP
• Angiogenin(108-123)
• C71402
• 112173-48-5
• AS-82262
• Angiogenin Fragment

• MDL： MFCD00133087
• Inchi： 1S/C83H132N26O24/c1-9-44(8)66(78(129)103-52(33-45-17-11-10-12-18-45)72(123)97-48(19-13-27-92-82(87)88)69(120)99-50(20-14-28-93-83(89)90)79(130)109-30-16-22-59(109)81(132)133)107-75(126)57(39-110)105-70(121)49(24-25-60(85)111)98-74(125)55(36-64(116)117)102-71(122)51(31-41(2)3)101-73(124)53(34-46-37-91-40-95-46)104-77(128)65(43(6)7)106-76(127)58-21-15-29-108(58)80(131)56(32-42(4)5)96-62(113)38-94-68(119)54(35-61(86)112)100-67(118)47(84)23-26-63(114)115/h10-12,17-18,37,40-44,47-59,65-66,110H,9,13-16,19-36,38-39,84H2,1-8H3,(H2,85,111)(H2,86,112)(H,91,95)(H,94,119)(H,96,113)(H,97,123)(H,98,125)(H,99,120)(H,100,118)(H,101,124)(H,102,122)(H,103,129)(H,104,128)(H,105,121)(H,106,127)(H,107,126)(H,114,115)(H,116,117)(H,132,133)(H4,87,88,92)(H4,89,90,93)/t44-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,65-,66-/m0/s1
• InChI Key： SLPUTWRGWJPLQC-OHUKJTBKSA-N
• SMILES： N1(CCC[C@H]1C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N1CCC[C@H]1C(=O)O)CC1C=CC=CC=1)CC1N=CNC=1)C(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(=O)N)NC(=O)[C@@H](N)CCC(=O)O

Computed Properties

• Exact Mass: 1876.99000
• Monoisotopic Mass: 1876.9907792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 50
• Heavy Atom Count: 133
• Rotatable Bond Count: 76
• Complexity: 4060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 816Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• PSA: 815.73000
• LogP: 1.75640
• pka: 3.41±0.20(Predicted)

Angiogenin Fragment Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Angiogenin Fragment

Angiogenin Fragment: A Comprehensive Overview

The Angiogenin Fragment, identified by the CAS number 112173-48-5, is a peptide derived from the angiogenin protein, which plays a critical role in angiogenesis—the process of new blood vessel formation. This fragment has garnered significant attention in the scientific community due to its potential applications in both therapeutic and diagnostic contexts. Recent studies have shed light on its mechanisms of action, structural properties, and potential clinical implications, making it a subject of intense research interest.

Angiogenesis is a fundamental biological process essential for tissue repair, wound healing, and embryonic development. However, it also plays a pivotal role in various pathological conditions, including cancer progression and chronic inflammatory diseases. The Angiogenin Fragment has been shown to modulate this process by interacting with specific cellular pathways. For instance, research conducted by Smith et al. (2023) demonstrated that the fragment binds to endothelial cells, promoting their migration and proliferation—a key step in blood vessel formation.

The structural characterization of the Angiogenin Fragment has revealed its unique amino acid sequence and functional domains. Using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists have identified critical residues responsible for its bioactivity. Notably, the fragment contains a conserved region that exhibits high similarity to other angiogenic peptides, suggesting a shared evolutionary origin and functional convergence.

In terms of therapeutic applications, the Angiogenin Fragment holds promise for treating conditions characterized by impaired angiogenesis. For example, preclinical studies have shown that the fragment can enhance wound healing in diabetic mice models by stimulating endothelial cell activation and neovascularization. These findings align with earlier research by Johnson et al. (2022), who reported similar effects in ischemic heart disease models.

Beyond its therapeutic potential, the Angiogenin Fragment has also been explored as a diagnostic tool. Its ability to specifically target angiogenic pathways makes it a candidate for imaging agents in diseases such as cancer. Recent advancements in molecular imaging techniques have enabled researchers to track the fragment's distribution in vivo, providing real-time insights into tumor vasculature dynamics.

The discovery of the Angiogenin Fragment has opened new avenues for understanding the molecular mechanisms underlying angiogenesis. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and single-cell RNA sequencing, scientists are now able to dissect the fragment's role at unprecedented resolution. These studies are expected to pave the way for novel therapeutic strategies targeting angiogenesis-related disorders.

In conclusion, the Angiogenin Fragment, CAS number 112173-48-5, represents a significant advancement in angiogenesis research. Its unique properties and versatile applications make it a valuable tool in both basic science and clinical practice. As research continues to uncover its full potential, the fragment is poised to become an integral component of future medical treatments and diagnostics.